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Compound of Interest

Compound Name: 3-Fluoro-5-iodoaniline

Cat. No.: B1302147 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Fluoro-5-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information provided is compiled from available safety data for 3-
Fluoro-5-iodoaniline and structurally related compounds. All laboratory work should be

conducted in accordance with institutional safety policies and a comprehensive, substance-

specific risk assessment.

Introduction
3-Fluoro-5-iodoaniline (CAS No. 660-49-1) is a halogenated aniline derivative increasingly

utilized as a key building block in organic synthesis, particularly in the development of novel

pharmaceutical agents and advanced materials. Its unique substitution pattern, featuring both

fluorine and iodine atoms, offers versatile reactivity for various coupling reactions and further

functionalization. This guide provides a comprehensive overview of the safety, handling,

emergency procedures, and relevant experimental protocols for 3-Fluoro-5-iodoaniline to

ensure its safe and effective use in a laboratory setting.

Physicochemical and Toxicological Properties
The following tables summarize the known and predicted physicochemical and toxicological

properties of 3-Fluoro-5-iodoaniline and its structural analogs.

Table 1: Physicochemical Properties of 3-Fluoro-5-iodoaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1302147?utm_src=pdf-interest
https://www.benchchem.com/product/b1302147?utm_src=pdf-body
https://www.benchchem.com/product/b1302147?utm_src=pdf-body
https://www.benchchem.com/product/b1302147?utm_src=pdf-body
https://www.benchchem.com/product/b1302147?utm_src=pdf-body
https://www.benchchem.com/product/b1302147?utm_src=pdf-body
https://www.benchchem.com/product/b1302147?utm_src=pdf-body
https://www.benchchem.com/product/b1302147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 660-49-1 [1][2]

Molecular Formula C₆H₅FIN [1]

Molecular Weight 237.01 g/mol [2]

Appearance
Clear colorless to yellow to

orange liquid
[1]

Refractive Index (@ 20°C) 1.6400-1.6460 [1]

Purity (Assay by GC) ≥95.0% [1]

Storage Condition
Under inert gas (nitrogen or

Argon)
[3]

Predicted XlogP 2.0 [4]

Table 2: Toxicological Data for Structurally Related Iodo-Anilines

Note: Specific toxicological data for 3-Fluoro-5-iodoaniline is not readily available. The data

below is for related compounds and should be used for hazard assessment with caution.

Compound Hazard Classification Source(s)

5-Fluoro-2-iodoaniline Acute Toxicity 3 (Oral) [5]

3-Fluoro-4-iodoaniline

Acute Toxicity 4 (Oral, Dermal,

Inhalation); Skin Irritation 2;

Eye Irritation 2; STOT SE 3

[6]

4-Iodoaniline

Acute Toxicity 4 (Oral); Skin

Irritation 2; Eye Irritation 2A;

STOT SE 3

Aniline (Parent Compound)

Acute Toxicity 3 (Oral, Dermal,

Inhalation); Serious Eye

Damage 1; Skin Sensitization

1; Germ Cell Mutagenicity 2;

Carcinogenicity 2; STOT RE 1

[7]
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Hazard Identification and Safety Precautions
Based on the data from analogous compounds, 3-Fluoro-5-iodoaniline should be handled as

a hazardous substance.

GHS Hazard Classification (Anticipated):

Acute Toxicity, Oral (Category 3/4)

Acute Toxicity, Dermal (Category 3/4)

Acute Toxicity, Inhalation (Category 3/4)

Skin Corrosion/Irritation (Category 2)[6]

Serious Eye Damage/Eye Irritation (Category 2)[6]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[6]

Table 3: Anticipated GHS Hazard and Precautionary Statements
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Code Statement Source(s)

H301/H302 Toxic/Harmful if swallowed [5][6]

H311/H312
Toxic/Harmful in contact with

skin
[6]

H331/H332 Toxic/Harmful if inhaled [6]

H315 Causes skin irritation [6]

H319 Causes serious eye irritation [6]

H335 May cause respiratory irritation [6]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

[8]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

[8]

P301+P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician

[7]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water
[8]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

[8][9]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

[8]

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory when handling 3-Fluoro-5-
iodoaniline.

Eye and Face Protection: Chemical splash goggles meeting ANSI Z87.1 or European

Standard EN166 are required. A face shield should be worn over goggles when there is a

significant risk of splashing.

Hand Protection: Wear disposable nitrile gloves. For extended contact or handling larger

quantities, consider double-gloving or using heavier-duty gloves. Always inspect gloves

before use and replace them immediately if contaminated.[9]

Body Protection: A buttoned, long-sleeved lab coat is required to protect skin and clothing.

For larger scale operations, chemically resistant aprons or coveralls may be necessary.

Respiratory Protection: All handling of 3-Fluoro-5-iodoaniline should be performed in a

certified chemical fume hood to minimize inhalation of vapors. If work outside a fume hood is

unavoidable and ventilation is inadequate, a NIOSH-approved respirator with an appropriate

organic vapor cartridge is required.

Handling and Storage
Safe Handling

Engineering Controls: Always work in a well-ventilated area, preferably within a chemical

fume hood.[10] Ensure access to an eyewash station and a safety shower.

Personal Contact: Avoid all personal contact, including inhalation of vapors.[10] Do not get in

eyes, on skin, or on clothing.[10]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[10] Do not eat, drink,

or smoke in the laboratory.

Container Handling: Keep containers tightly closed when not in use.
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start_end process decision io Start: Prepare to Handle
3-Fluoro-5-iodoaniline

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Chemical Fume Hood)

Handle Chemical

Avoid vapor inhalation
and skin contact

Store Properly
(Tightly Closed, Inert Gas)

Clean Work Area
& Decontaminate Tools

Wash Hands Thoroughly

End: Procedure Complete
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start_end process decision alert Spill of 3-Fluoro-5-iodoaniline
Occurs

Assess Spill Size
& Location

Minor Spill
(Small, Contained in Hood)

Minor

Major Spill
(Large, Outside Hood, Vapors)

Major

Don PPE
(Double Gloves, Goggles) Evacuate Area

Absorb with Inert Material
(e.g., Vermiculite)

Collect into Waste Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Notify EHS / Emergency
Response

Secure Area & Await
Response Team
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start_end process io analysis Start: Synthesis

Combine 3-Fluoroaniline,
NaHCO₃, Water, Ice

Add Iodine Portion-wise
(T < 20°C)

Stir until Reaction
is Complete

Isolate Crude Product
(Filtration/Extraction)

Purify by Column
Chromatography

Collect & Combine
Pure Fractions (TLC)

Evaporate Solvent

Characterize Product
(GC, NMR, MS)

End: Purified Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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